Cas no 1799439-12-5 (4-Bromo-1-(phenylsulfonyl)-6-(trifluoromethyl)-1H-indole)

• Product Name: 4-Bromo-1-(phenylsulfonyl)-6-(trifluoromethyl)-1H-indole
• CAS No: 1799439-12-5
• MF: C₁₅H₉BrF₃NO₂S
• MW: 404.201672315598
• MDL: MFCD28168074
• CID: 4727679
• Update Time: 2025-06-08

4-Bromo-1-(phenylsulfonyl)-6-(trifluoromethyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-(phenylsulfonyl)-6-(trifluoromethyl)-1H-indole
• 1-(Phenylsulphonyl)-4-Bromo-6-(trifluoromethyl)-1H-indole

• MDL： MFCD28168074
• Inchi： 1S/C15H9BrF3NO2S/c16-13-8-10(15(17,18)19)9-14-12(13)6-7-20(14)23(21,22)11-4-2-1-3-5-11/h1-9H
• InChI Key： HKYFSVUVPGNLES-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)(F)F)=CC2=C1C=CN2S(C1C=CC=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 528
• Topological Polar Surface Area: 47.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-Bromo-1-(phenylsulfonyl)-6-(trifluoromethyl)-1H-indole

Research Brief on 4-Bromo-1-(phenylsulfonyl)-6-(trifluoromethyl)-1H-indole (CAS: 1799439-12-5)

The compound 4-Bromo-1-(phenylsulfonyl)-6-(trifluoromethyl)-1H-indole (CAS: 1799439-12-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 4-Bromo-1-(phenylsulfonyl)-6-(trifluoromethyl)-1H-indole as a versatile scaffold in the development of small-molecule inhibitors. Its indole core, coupled with the phenylsulfonyl and trifluoromethyl substituents, provides a robust platform for modulating protein-protein interactions (PPIs) and enzyme activity. Notably, the bromo-substitution at the 4-position enhances its reactivity in cross-coupling reactions, making it a valuable intermediate in organic synthesis.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the compound's inhibitory effects on kinases involved in inflammatory pathways. The results demonstrated that derivatives of 4-Bromo-1-(phenylsulfonyl)-6-(trifluoromethyl)-1H-indole exhibited nanomolar potency against JAK3 and SYK kinases, suggesting its potential as a lead compound for autoimmune disease therapeutics. Molecular docking studies further revealed key interactions with the ATP-binding sites of these kinases.

Another significant application of this compound lies in its use as a fluorescent probe. A 2022 study in ACS Chemical Biology reported that the trifluoromethyl group imparts unique photophysical properties, enabling real-time tracking of cellular processes. This feature has been leveraged in high-content screening assays to monitor drug-target engagement in live cells.

From a synthetic perspective, recent advancements in transition-metal-catalyzed reactions have streamlined the production of 4-Bromo-1-(phenylsulfonyl)-6-(trifluoromethyl)-1H-indole. A 2023 Nature Protocols paper detailed a palladium-catalyzed one-pot synthesis with a 78% yield, emphasizing its scalability for industrial applications. The protocol also highlighted the compound's stability under various pH conditions, a critical factor for formulation development.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of this compound class. Research published in Drug Metabolism and Disposition (2023) identified rapid hepatic clearance as a limitation, prompting ongoing structure-activity relationship (SAR) studies to improve metabolic stability while retaining target affinity.

In conclusion, 4-Bromo-1-(phenylsulfonyl)-6-(trifluoromethyl)-1H-indole represents a multifaceted tool in chemical biology with demonstrated applications in kinase inhibition, cellular imaging, and synthetic chemistry. Future research directions may focus on expanding its therapeutic index through rational design and exploring its utility in targeted protein degradation strategies.